Cas no 633328-73-1 ()

• CAS No: 633328-73-1
• MF: C₅H₄BrClOS
• MW: 227.506658554077
• CID: 6772582
• PubChem ID: 23070160
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H4BrClOS/c6-4-1-3(2-8)5(7)9-4/h1,8H,2H2
• InChI Key： OOZXBXPHWJXMQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(S1)Cl)CO

Computed Properties

• Exact Mass: 225.88548g/mol
• Monoisotopic Mass: 225.88548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes